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Compound of Interest

Compound Name: Lead phosphite

Cat. No.: B097946

This technical guide provides a comprehensive overview of dibasic lead phosphite, with a
focus on its chemical identifiers, physical and chemical properties, synthesis methodologies,
and toxicological profile. The information is tailored for researchers, scientists, and drug
development professionals who may encounter this compound, particularly in the context of
material science or toxicology.

Chemical Identifiers and Nomenclature

Dibasic lead phosphite is an inorganic compound with several identifiers across different
regulatory and chemical databases. There appears to be some inconsistency in the reporting of
the exact CAS number, with two numbers frequently cited. It is often referred to by various
synonyms, reflecting its composition and industrial applications.

Table 1: Identifiers for Dibasic Lead Phosphite
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Identifier Type Identifier Primary Sources

CAS Number 12141-20-7 Guidechem

1344-40-7 PubChem, CAMEO Chemicals

UN Number 2989 PubChem, CAMEO Chemicals
EINECS Number 235-252-2 Guidechem

Synonyms

Dibasic lead metaphosphate,
Lead dibasic phosphite, C.I.
77620

CAMEO Chemicals

Physicochemical Properties

Dibasic lead phosphite is a white or yellowish crystalline powder.[1] It is characterized by its

high density and insolubility in water and organic solvents.[1] However, it is soluble in

hydrochloric acid, nitric acid, and ammonium acetate solutions.[1]

Table 2: Physicochemical Data of Dibasic Lead Phosphite

Property

Value

Primary Sources

Molecular Formula

Pbs(POs)2 (often hydrated)

Guidechem

Appearance White or yellowish powder Guidechem, ChemBK][1][2]
Relative Density 6.94 g/cm?3 ChemBKJ1]

Refractive Index 2.25 ChemBKJ1]

Water Solubility Insoluble CAMEO Chemicals[3]

Stability

Becomes gray-black at ~200°C
and yellow at ~450°C

ChemBK[1]

Synthesis and Experimental Protocols

The synthesis of dibasic lead phosphite is primarily achieved through aqueous precipitation

methods. The most common procedures involve the reaction of a lead source, typically lead
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oxide (litharge) or a soluble lead salt, with phosphorous acid. The reaction conditions, such as
pH and temperature, are critical for obtaining the desired dibasic form.

Lead Oxide Method

This method involves the direct reaction of lead monoxide with phosphorous acid in an
agueous suspension. A catalyst, such as acetic acid, is often used to facilitate the reaction.

Experimental Protocol:

e A suspension of finely powdered lead monoxide (litharge) is prepared in warm water.[2]
o A small amount of a catalyst, such as glacial acetic acid, is added to the suspension.[4]
e The suspension is heated to approximately 50-70°C with constant stirring.[5]

o A dilute solution of phosphorous acid is slowly added to the heated suspension over a period
of several hours.[5]

e The reaction is monitored, and the pH is maintained at approximately 6.9 to ensure the
formation of the dibasic salt.[2]

o Upon completion of the reaction, the resulting white precipitate of dibasic lead phosphite is
filtered, washed with water to remove any soluble impurities, and dried at around 60-80°C.[2]

[6]

Lead Acetate Method

An alternative synthesis route involves the use of a soluble lead salt, such as lead acetate,
which is first converted to lead hydroxide.

Experimental Protocol:
o A solution of a soluble lead salt, such as lead acetate, is prepared in water.
e Abase, like sodium hydroxide, is added to the solution to precipitate lead hydroxide.

e The lead hydroxide precipitate is filtered and washed to remove soluble byproducts.
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e The purified lead hydroxide is then reacted with a stoichiometric amount of phosphorous
acid.

e The resulting dibasic lead phosphite precipitate is filtered, washed, and dried.[5]

The synthesis process can be visualized as a workflow from raw materials to the final product.
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General Synthesis Workflow for Dibasic Lead Phosphite

Lead Source Preparation Reaction Medium

Lead Monoxide (Litharge) Soluble Lead Salt (e.g., Lead Acetate) Water Catalyst (e.g., Acetic Acid)

Reactiqn and ProcgSsing Phosphite Source

Aqueous Suspension/Solution Phosphorous Acid

Precipitation Reaction
(50-70°C, pH ~6.9)

Filtration

Washing

Dibasic Lead Phosphite Powder
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Caption: A flowchart illustrating the general steps involved in the synthesis of dibasic lead
phosphite.

Applications and Relevance to Drug Development

The primary application of dibasic lead phosphite is as a heat and UV stabilizer in chlorine-
containing polymers, most notably polyvinyl chloride (PVC).[7] Its stabilizing effect is attributed
to the ability of the phosphite group to act as an antioxidant and the basic lead component to
neutralize acidic degradation products like hydrogen chloride.[7]

It is crucial to note that there is no evidence to suggest the use of lead phosphite in any direct
therapeutic or drug development applications. The inherent and well-documented toxicity of
lead compounds makes them unsuitable for human consumption or internal medical use.[8]
However, for researchers in drug development, particularly those working on chelation
therapies for heavy metal poisoning or studying the toxicological effects of lead, a thorough
understanding of lead compounds like dibasic lead phosphite is essential.

The broader class of phosphonate and phosphinate compounds, which are structurally related
to phosphites, has significant applications in drug design.[9][10] These organophosphorus
compounds are often used as bioisosteres of phosphates or carboxylates and can act as
enzyme inhibitors.[9][10]

The mechanism of action for lead phosphite as a PVC stabilizer involves a logical sequence
of events to prevent polymer degradation.
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Mechanism of PVC Stabilization by Dibasic Lead Phosphite
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Caption: A diagram showing the stabilizing action of dibasic lead phosphite in PVC.

Toxicological Profile
Lead and its compounds are well-known for their toxicity to multiple organ systems.[1][8]
Dibasic lead phosphite is classified as a hazardous substance, and appropriate safety

precautions must be taken during handling.

Table 3: Toxicological Data for Dibasic Lead Phosphite
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Endpoint Observation Primary Sources

o May be toxic by ingestion or )
Acute Toxicity ) ] CAMEO Chemicals[3]
skin absorption.

Classified as a probable or
Carcinogenicity possible human carcinogen PubChem[1]
(IARC Group 2A or 2B).

) . Considered a reproductive
Reproductive Toxicity (o PubChem[1]
oxin.

Kidneys, nervous system, )
Target Organs ] PubChem, Toxic Docs[1][11]
reproductive system.

o Flammable solid that can be _
Flammability o CAMEO Chemicals[3]
readily ignited.

Self-reactive; can decompose
o to yield phosphine, which is )
Reactivity ] CAMEO Chemicals[3]
spontaneously flammable in

air.

Given the significant health hazards associated with lead compounds, any research involving
dibasic lead phosphite should be conducted in a well-ventilated area with appropriate
personal protective equipment, including gloves and respiratory protection.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

